![molecular formula C7H4F3NS B6158679 2-[4-(trifluoromethyl)thiophen-2-yl]acetonitrile CAS No. 1936099-85-2](/img/no-structure.png)
2-[4-(trifluoromethyl)thiophen-2-yl]acetonitrile
Overview
Description
2-[4-(trifluoromethyl)thiophen-2-yl]acetonitrile is a fluorinated thiophene derivative . Fluorinated thiophene derivatives are widely used as soluble semiconductors, polymers, blue light emitting materials, and liquid crystals . Some of them represent potent selective class II histone deacetylase (HDAC) inhibitors, agonists of sphingosine-1-phosphate (S1P) receptors, and some reveal fungicidal properties, anti-inflammatory, and immunoregulatory activity .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[4-(trifluoromethyl)thiophen-2-yl]acetonitrile involves the reaction of 2-bromo-4-(trifluoromethyl)thiophene with acetonitrile in the presence of a base.", "Starting Materials": [ "2-bromo-4-(trifluoromethyl)thiophene", "Acetonitrile", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 2-bromo-4-(trifluoromethyl)thiophene (1 equivalent) and base (2 equivalents) in acetonitrile.", "Step 2: Heat the reaction mixture at reflux for several hours.", "Step 3: Allow the reaction mixture to cool to room temperature.", "Step 4: Filter the mixture to remove any solid impurities.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by column chromatography to obtain the final product, 2-[4-(trifluoromethyl)thiophen-2-yl]acetonitrile." ] } | |
CAS RN |
1936099-85-2 |
Product Name |
2-[4-(trifluoromethyl)thiophen-2-yl]acetonitrile |
Molecular Formula |
C7H4F3NS |
Molecular Weight |
191.2 |
Purity |
95 |
Origin of Product |
United States |
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